Cas no 2229329-22-8 (3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione)
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione
- 2229329-22-8
- EN300-1775787
-
- Inchi: 1S/C9H10N2O3/c1-5-4-10-11(2)8(5)6-3-7(12)14-9(6)13/h4,6H,3H2,1-2H3
- InChI Key: BHWYJDJFUCKKPP-UHFFFAOYSA-N
- SMILES: O1C(CC(C1=O)C1=C(C)C=NN1C)=O
Computed Properties
- Exact Mass: 194.06914219g/mol
- Monoisotopic Mass: 194.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 61.2Ų
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1775787-0.05g |
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione |
2229329-22-8 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1775787-0.1g |
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione |
2229329-22-8 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1775787-0.25g |
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione |
2229329-22-8 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1775787-0.5g |
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione |
2229329-22-8 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1775787-1.0g |
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione |
2229329-22-8 | 1g |
$1485.0 | 2023-06-03 | ||
| Enamine | EN300-1775787-2.5g |
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione |
2229329-22-8 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1775787-5.0g |
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione |
2229329-22-8 | 5g |
$4309.0 | 2023-06-03 | ||
| Enamine | EN300-1775787-10.0g |
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione |
2229329-22-8 | 10g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1775787-1g |
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione |
2229329-22-8 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1775787-5g |
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione |
2229329-22-8 | 5g |
$4309.0 | 2023-09-20 |
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
Additional information on 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione
Introduction to 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione (CAS No. 2229329-22-8)
3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2229329-22-8, features a fused oxolane ring system linked to a 1,4-dimethyl-1H-pyrazole moiety. The presence of both oxygen and nitrogen atoms in its molecular framework imparts distinct electronic and steric properties, making it a promising candidate for various biochemical applications.
The molecular structure of 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione can be described as a derivative of oxolane (a five-membered lactone) with a pyrazole ring substituted at the 5-position. The 1,4-dimethyl substitution pattern on the pyrazole ring enhances its stability and modulates its reactivity, which is crucial for its potential use in drug design. This compound’s ability to serve as a scaffold for further derivatization has made it an attractive subject for synthetic chemists and pharmacologists.
Recent advancements in computational chemistry and molecular modeling have highlighted the pharmacophoric potential of this compound. Studies suggest that the oxolane ring system can interact with biological targets in multiple ways, including hydrogen bonding and hydrophobic interactions. The 1,4-dimethylpyrazole moiety, on the other hand, provides a rigid structure that can be fine-tuned to optimize binding affinity. These features make 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione a versatile building block for the development of novel therapeutic agents.
In the context of drug discovery, heterocyclic compounds like 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione are particularly valuable due to their diverse biological activities. The pyrazole ring is known for its role in several bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. By incorporating this motif into a more complex scaffold such as the oxolane derivative, researchers aim to enhance specificity and efficacy against disease-causing targets.
One of the most compelling aspects of 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione is its potential application in modulating enzyme activity. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in metabolic disorders and cancer pathways. The dimethyl substitution on the pyrazole ring is particularly noteworthy, as it can influence the compound’s solubility and metabolic stability—critical factors for drug development.
The synthesis of 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the oxolane ring followed by functional group interconversions to introduce the pyrazole moiety. Advances in green chemistry have also enabled more sustainable routes to this compound, reducing waste and improving yields—a trend that aligns with global efforts toward environmentally responsible pharmaceutical production.
From a medicinal chemistry perspective, the structural features of 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione offer opportunities for designing next-generation therapeutics. Researchers are exploring its derivatives as potential treatments for neurological disorders, where precise modulation of protein-protein interactions is essential. The combination of oxygen and nitrogen heteroatoms in its structure allows for diverse interactions with biological macromolecules, making it a rich scaffold for innovation.
The role of computational tools in studying 3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound might behave within biological systems. These simulations help predict binding affinities and identify optimal analogs for further development. Such high-throughput virtual screening accelerates the drug discovery process by narrowing down candidates that warrant experimental validation.
In clinical research settings, 3-(1,4-dimethyl-H-pyrazol - 5 - yl ) ox o l an e - 2 , 5 - dione derivatives are being evaluated for their therapeutic potential across multiple disease indications . Initial preclinical data suggest that certain analogs may exhibit promising effects without significant toxicity , a key criterion for any viable drug candidate . The dimethylpyrazole group’s influence on pharmacokinetic properties, such as absorption , distribution , metabolism , and excretion (ADME), is being carefully assessed to ensure clinical relevance.
The future directions for research on 3-( 1 , 4 - dim eth y l - 1 H - p y ra z ol - 5 - y l ) o x o la n e - 2 , 5 - d io ne are multifaceted . On one hand, synthetic chemists are developing new methodologies to access structurally diverse derivatives efficiently . On the other hand, biologists are investigating how these compounds interact with specific targets at the molecular level . This interdisciplinary approach promises to yield novel insights into disease mechanisms while paving the way for innovative treatments.
Overall, 3 -( 1 , 4 - dim eth y l - H p y ra z ol - 5 - y l ) o x o la n e - 2 , 5 - d io ne ( C A S N o . 2229329 - 22 - 8 ) stands out as an intriguing compound with significant untapped potential . Its unique structural attributes combined with recent advances in drug discovery technologies position it as a valuable asset in ongoing efforts to develop safer , more effective therapeutics . As research progresses, further applications may emerge , expanding its role beyond current expectations.
2229329-22-8 (3-(1,4-dimethyl-1H-pyrazol-5-yl)oxolane-2,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)